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Compound of Interest

Compound Name: Cinnamyl Alcohol-d5

Cat. No.: B12386666

Cinnamyl Alcohol-d5: A Technical Safety Guide
for Researchers

Disclaimer: Specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for
Cinnamyl Alcohol-d5 is not readily available. This guide is based on the comprehensive
safety data for its non-deuterated analogue, Cinnamyl Alcohol. Deuterated compounds are
generally considered to have similar safety profiles to their non-deuterated counterparts. They
are stable, non-radioactive isotopes.[1] However, the substitution of hydrogen with deuterium
can affect the rate of metabolic processes, a phenomenon known as the kinetic isotope effect.
[1] This should be taken into consideration, although it is not expected to significantly alter the
acute hazard profile. The information presented herein should be used as a primary reference
for safe handling, with the understanding that it is a proxy for Cinnamyl Alcohol-d5.

Chemical and Physical Properties

This section summarizes the key physical and chemical properties of Cinnamyl Alcohol. These
values are essential for understanding the substance's behavior under various laboratory
conditions.
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Property Value

Molecular Formula CoH100

Molecular Weight 134.18 g/mol

Appearance \.Nhi.te to yellowish crystalline solid or colorless
liquid

Odor Hyacinth-like, sweet, balsamic, spicy

Melting Point 30-35 °C (86-95 °F)

Boiling Point 258 °C (496.4 °F)

Flash Point 126 °C (258.8 °F) (closed cup)

Density 1.040 - 1.044 g/cm3 at 20°C

Vapor Pressure

1.33 mbar at 114 °C

Solubility

Soluble in water, ethanol, ether, glycerol, and

other common organic solvents.

Autoignition Temperature

No data available

Sources:[2][3][4][5][6][7]

Toxicological Data

The following table outlines the available toxicological data for Cinnamyl Alcohol, providing

insights into its potential health effects.
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Endpoint Species Route Value

Acute Oral Toxicity

Rat Oral 2 g/k
(LD50) I
Guinea pig Oral 2675 mg/kg
Mouse Oral 2675 mg/kg
Acute Dermal Toxicity ]

Rabbit Dermal > 5 g/kg
(LD50)
Skin

. o - - Causes skin irritation
Corrosion/Irritation

Serious Eye Causes serious eye

Damage/Irritation irritation

. e May cause an allergic
Skin Sensitization - - _ '
skin reaction

Sources:[8][9]

Hazard Identification and Classification

Cinnamyl Alcohol is classified with the following hazards according to the Globally Harmonized
System (GHS).

Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation 2 o
irritation

. e H317: May cause an allergic
Skin Sensitization 1 ] ]
skin reaction

Sources:[8][9]
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Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are not available in the
provided search results. The data is typically generated following standardized guidelines from
organizations such as the Organisation for Economic Co-operation and Development (OECD).
For instance, acute oral toxicity is often determined using OECD Guideline 401, dermal toxicity
with OECD Guideline 402, and skin and eye irritation with OECD Guidelines 404 and 405,
respectively.

Visualized Workflows and Logical Relationships

To enhance safety and understanding, the following diagrams illustrate a general laboratory
safety workflow for handling Cinnamyl Alcohol-d5 and a decision tree for selecting
appropriate Personal Protective Equipment (PPE).
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General laboratory safety workflow for handling Cinnamyl Alcohol-d5.
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Handling Procedure
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Decision tree for selecting appropriate PPE for Cinnamyl Alcohol-d5.

Safe Handling and Storage

Handling:
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e Use in a well-ventilated area, preferably in a chemical fume hood.[10]
e Avoid contact with skin, eyes, and clothing.[7]

o Wear appropriate personal protective equipment (PPE), including safety glasses or goggles,
a lab coat, and chemical-resistant gloves (e.g., nitrile).[8]

e Do not eat, drink, or smoke in the laboratory.[10]

o Wash hands thoroughly after handling.[10]

e Avoid generating dust when handling the solid form.[10]
Storage:

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[10]

o Keep containers tightly closed when not in use.[10]
o Protect from light and air, as it may slowly oxidize.[6]

First Aid Measures

¢ In case of skin contact: Immediately wash with plenty of soap and water.[7] If skin irritation or
a rash occurs, seek medical attention.[7]

¢ In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Seek medical attention.[5]

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[7]

o If swallowed: Do NOT induce vomiting.[5] Rinse mouth with water.[7] Seek immediate
medical attention.[5]

Accidental Release Measures
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o Small spills: For solid material, carefully sweep or vacuum up and place in a suitable
container for disposal.[10] Avoid creating dust. For liquid material, absorb with an inert
material (e.g., sand, earth, vermiculite) and place in a sealed container for disposal.[10]

o Large spills: Evacuate the area. Wear appropriate PPE, including respiratory protection if
necessary.[10] Prevent the spill from entering drains or waterways.[10]

o Clean the spill area thoroughly with a suitable solvent and then wash with soap and water.

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations.[9] Do not
allow the material to enter drains or waterways.

Firefighting Measures

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[11]

o Specific hazards: Combustible material.[6] On combustion, may emit toxic fumes of carbon
monoxide and carbon dioxide.[10]

o Protective equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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